Cas no 869973-96-6 ((1-Methyl-1H-pyrazol-3-yl)boronic acid)

• Product Name: (1-Methyl-1H-pyrazol-3-yl)boronic acid
• CAS No: 869973-96-6
• MF: C₄H₇BN₂O₂
• MW: 125.921580553055
• MDL: MFCD11977279
• CID: 659864
• PubChem ID: 53338706
• Update Time: 2025-05-22

(1-Methyl-1H-pyrazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-pyrazol-3-yl)boronic acid
• (1-methylpyrazol-3-yl)boronic acid
• Boronic acid, (1-methyl-1H-pyrazol-3-yl)-
• Boronic acid, B-(1-methyl-1H-pyrazol-3-yl)-
• B-(1-Methyl-1H-pyrazol-3-yl)boronic acid (ACI)
• Boronic acid, (1-methyl-1H-pyrazol-3-yl)- (9CI)
• 1-Methyl-3-pyrazoleboronic acid
• EN300-152605
• SCHEMBL350714
• CS-0108755
• 1-Methylpyrazole-3-boronic Acid
• AS-55550
• MFCD11977279
• 869973-96-6
• WUDMJZRGWGQBQH-UHFFFAOYSA-N
• 1-METHYLPYRAZOL-3-YLBORONIC ACID
• AKOS015951002
• Y10151
• B-(1-Methyl-1H-pyrazol-3-yl)-boronic acid
• DTXSID60693457
• SY026992
• (1-Methyl-1H-pyrazol-3-yl)boronicacid
• SB22947
• 1-Methyl-1H-pyrazol-3-yl)boronic acid
• 1-methyl-1H-pyrazol-3-ylboronic acid

• MDL： MFCD11977279
• Inchi： 1S/C4H7BN2O2/c1-7-3-2-4(6-7)5(8)9/h2-3,8-9H,1H3
• InChI Key： WUDMJZRGWGQBQH-UHFFFAOYSA-N
• SMILES： OB(C1C=CN(C)N=1)O

Computed Properties

• Exact Mass: 126.06000
• Monoisotopic Mass: 126.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3A^2

Experimental Properties

• PSA: 58.28000
• LogP: -1.90010

(1-Methyl-1H-pyrazol-3-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on (1-Methyl-1H-pyrazol-3-yl)boronic acid

Comprehensive Overview of (1-Methyl-1H-pyrazol-3-yl)boronic acid (CAS No. 869973-96-6)

(1-Methyl-1H-pyrazol-3-yl)boronic acid (CAS No. 869973-96-6) is a versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a pyrazole ring and a boronic acid functional group, makes it an essential building block for designing biologically active molecules.

In recent years, the demand for (1-Methyl-1H-pyrazol-3-yl)boronic acid has surged due to its applications in targeted drug delivery and cancer therapeutics. Researchers are particularly interested in its role as a proteolysis-targeting chimera (PROTAC) linker, a cutting-edge technology in degradation-based therapies. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods. This compound’s stability under mild conditions further enhances its appeal for high-throughput screening and combinatorial chemistry.

The synthesis of 869973-96-6 typically involves palladium-catalyzed borylation of halogenated pyrazoles, followed by purification via recrystallization or column chromatography. Its NMR spectra and HPLC purity data are well-documented, ensuring reproducibility for industrial-scale production. Notably, the compound’s low toxicity profile and high solubility in polar solvents like DMSO and methanol facilitate its integration into bioconjugation strategies.

From an SEO perspective, users frequently search for terms like "buy (1-Methyl-1H-pyrazol-3-yl)boronic acid", "CAS 869973-96-6 supplier", and "pyrazole boronic acid applications". These queries reflect the compound’s commercial relevance and diverse utility. Emerging trends, such as AI-driven molecular design and click chemistry, further amplify interest in this small-molecule reagent. Manufacturers often highlight its batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to cater to pharmaceutical clients.

In conclusion, (1-Methyl-1H-pyrazol-3-yl)boronic acid exemplifies the intersection of innovation and practical utility in specialty chemicals. Its role in advancing precision medicine and catalysis underscores its importance in contemporary research. For laboratories seeking reliable building blocks, this compound offers a balance of reactivity, stability, and scalability, making it indispensable for next-generation synthetic workflows.